(2R)-3-(2-Methyl-3-oxo-1H-pyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

• IUPAC Name: (2R)-3-(2-methyl-3-oxo-1H-pyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C12H19N3O5/c1-12(2,3)20-11(19)14-8(10(17)18)5-7-6-13-15(4)9(7)16/h6,8,13H,5H2,1-4H3,(H,14,19)(H,17,18)/t8-/m1/s1
• InChI Key: HLXJVHVIWKEECH-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CNN(C1=O)C)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CC1=CNN(C1=O)C)C(=O)O
• Molecular Formula: C12H19N3O5
• Molecular Weight: 285.30 g/mol

Description

(2R)-3-(2-Methyl-3-oxo-1H-pyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid is a useful research compound. Its molecular formula is C12H19N3O5 and its molecular weight is 285.3. The purity is usually 95%.
BenchChem offers high-quality (2R)-3-(2-Methyl-3-oxo-1H-pyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2R)-3-(2-Methyl-3-oxo-1H-pyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• Efficient Heterocyclization

  A study by Flores et al. (2014) reported efficient heterocyclization involving derivatives similar to the compound , showcasing the synthetic potential of these compounds in producing various methyl and ethyl propanoates and their acid derivatives (Flores et al., 2014).

• Simple and Rapid Synthesis

  Reddy and Rao (2006) discussed a simple and rapid synthesis method for related propanoic acids, highlighting their importance in medicinal chemistry due to various pharmacological activities (Reddy & Rao, 2006).

• Chemo-Enzymatic Synthesis

  A study on a similar compound, Alminoprofen, showed chemo-enzymatic synthesis methods and detailed structural and stereochemical characterization, emphasizing the importance of these compounds in pharmacokinetics (Baba et al., 2018).

Biological and Medicinal Applications

• Aurora Kinase Inhibition

  A 2006 study identified a compound structurally related to the query as an inhibitor of Aurora A kinase, suggesting potential use in cancer treatment (ヘンリー，ジェームズ, 2006).

• Neuroexcitant Analogues

  Research by Pajouhesh et al. (2000) synthesized enantiomers of a neuroexcitant compound, showing the relevance of such structures in neuropharmacology (Pajouhesh et al., 2000).

Chemical Properties and Reactions

• Multicomponent Reactions

  Elinson et al. (2018) detailed a new multicomponent reaction forming chromeno[2,3-b]pyridine systems, indicating the complexity and versatility of reactions involving similar compounds (Elinson et al., 2018).

• Coordination Complexes

  Radi et al. (2015) synthesized novel pyrazole-dicarboxylate acid derivatives, leading to coordination complexes with CuII/CoII, highlighting the compound's potential in coordination chemistry (Radi et al., 2015).